Cas no 5334-26-9 (6-(Methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4-ol)

• Product Name: 6-(Methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4-ol
• CAS No: 5334-26-9
• Molecular Formula: C₆H₆N₄OS
• Molecular Weight: 182.20304
• CID: 1040798
• PubChem ID: 135483440

6-(Methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4-ol Properties

Names and Identifiers

• 6-(Methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4-ol
• 6-methylsulfanyl-1,2-dihydropyrazolo[3,4-d]pyrimidin-4-one
• 6-(methylsulfanyl)-1,2-dihydro-4h-pyrazolo[3,4-d]pyrimidin-4-one
• 6-(methylthio)pyrazolo< 3,4-d> pyrimidin-4(5H)-one
• 6-Methylmercapto-1,5-dihydro-pyrazolo[3,4-d]pyrimidin-4-on
• 6-methylsulfanyl-1,5-dihydro-pyrazolo[3,4-d]pyrimidin-4-one
• AC1L57DR
• CTK4J7672
• NSC1394
• SureCN8241597
• CS-0078768
• 6-(METHYLTHIO)PYRAZOLO[3,4-D]PYRIMIDIN-4-OL
• SCHEMBL8241597
• DTXSID50277260
• 5334-26-9
• NSC 1394
• NSC-1394
• DB-333268
• SDCCGMLS-0065670.P001
• MLS000697444
• CHEMBL1334473
• 6-Methylsulfanyl-4-hydroxy-1H-pyrazolo[3,4-d]pyrimidine
• F2503-0001
• 6-(Methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4(7H)-one
• 6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
• 4-hydroxyl-6-methylmercaptopyrazolo[3,4-d]pyrimidine
• HMS1656C19
• 6-Methylsulfanyl-1H-pyrazolo[3,4-d]pyrimidin-4-ol
• AKOS006241425
• SMR000238120
• 6-methylsulfanyl-1,5-dihydropyrazolo[3,4-d]pyrimidin-4-one
• PDEMJBQWVFOIGO-UHFFFAOYSA-N

• InChIKey： PDEMJBQWVFOIGO-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H6N4OS/c1-12-6-8-4-3(2-7-10-4)5(11)9-6/h2H,1H3,(H2,7,8,9,10,11)
• SMILES： CSC1=NC2=NNC=C2C(=N1)O

Computed Properties

• Exact Mass: 182.02638
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 182.02623200g/mol
• Heavy Atom Count: 12
• Complexity: 242
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 95.4Ų

Experimental Properties

• LogP: 0.36810
• PSA: 65.85

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines